Cas no 1346604-20-3 (Lansoprazole-d4 N-Oxide)

• Product Name: Lansoprazole-d4 N-Oxide
• CAS No: 1346604-20-3
• MF: C₁₆H₁₄F₃N₃O₃S
• MW: 385.360872745514
• CID: 4551926
• Update Time: 2025-06-14

Lansoprazole-d4 N-Oxide Chemical and Physical Properties

Names and Identifiers

• Lansoprazole-d4 N-Oxide
• 4,5,6,7-tetradeuterio-2-[[3-methyl-1-oxido-4-(2,2,2-trifluoroethoxy)pyridin-1-ium-2-yl]methylsulfinyl]-1~{H}-benzimidazole
• 2-[[[3-Methyl-1-oxido-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]Methyl]sulfinyl]-1H-benziMidazole-d4

• Inchi： 1S/C16H14F3N3O3S/c1-10-13(22(23)7-6-14(10)25-9-16(17,18)19)8-26(24)15-20-11-4-2-3-5-12(11)21-15/h2-7H,8-9H2,1H3,(H,20,21)
• InChI Key： OBGHBYDDJGHGNS-UHFFFAOYSA-N
• SMILES： S(C1=NC2=C([H])C([H])=C([H])C([H])=C2N1)(=O)CC1N(=CC=C(OCC(F)(F)F)C=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on Lansoprazole-d4 N-Oxide

Research Brief on Lansoprazole-d4 N-Oxide (CAS: 1346604-20-3): Recent Advances and Applications

Lansoprazole-d4 N-Oxide (CAS: 1346604-20-3) is a deuterated derivative of lansoprazole N-oxide, a key metabolite of the proton pump inhibitor (PPI) lansoprazole. This compound has gained significant attention in recent years due to its utility as an internal standard in mass spectrometry-based assays for quantifying lansoprazole and its metabolites in biological matrices. The deuterium labeling (d4) enhances the analytical precision by minimizing interference from endogenous compounds, making it invaluable in pharmacokinetic and metabolic studies.

Recent studies have focused on optimizing the synthesis and purification of Lansoprazole-d4 N-Oxide to ensure high isotopic purity and chemical stability. Advances in synthetic chemistry have enabled the production of this compound with a purity exceeding 98%, which is critical for its application in high-sensitivity LC-MS/MS assays. Researchers have also explored its use in elucidating the metabolic pathways of lansoprazole, particularly in identifying minor metabolites that may contribute to the drug's efficacy or side effects.

In addition to its role in analytical chemistry, Lansoprazole-d4 N-Oxide has been employed in preclinical and clinical studies to investigate drug-drug interactions (DDIs) involving lansoprazole. For instance, a 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated its utility in assessing the impact of cytochrome P450 (CYP) inhibitors on lansoprazole metabolism. The study highlighted the compound's robustness in quantifying lansoprazole levels even in complex biological samples, such as plasma and urine.

Another emerging application of Lansoprazole-d4 N-Oxide is in the field of personalized medicine. Researchers are leveraging its analytical precision to develop tailored dosing regimens for patients with varying metabolic capacities, particularly those with genetic polymorphisms in CYP2C19, the primary enzyme responsible for lansoprazole metabolism. This approach aims to optimize therapeutic outcomes while minimizing adverse effects, representing a significant step forward in precision medicine.

Looking ahead, ongoing research is expected to further expand the applications of Lansoprazole-d4 N-Oxide. Potential areas of exploration include its use in environmental monitoring to track pharmaceutical residues in wastewater and its role in forensic toxicology for detecting lansoprazole misuse. As synthetic and analytical techniques continue to evolve, this compound is poised to remain a cornerstone in lansoprazole-related research and diagnostics.